Cas no 104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-)
104217-08-5 structure
Product Name:Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
CAS No:104217-08-5
MF:C11H14O4S
MW:242.291462421417
CID:1141753
Update Time:2024-07-27
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
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- Inchi: 1S/C11H14O4S/c1-3-11(2,10(12)13)16(14,15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,13)
- InChI Key: LZLCGCNYQCDFGQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)(S(C1=CC=CC=C1)(=O)=O)CC
Computed Properties
- Exact Mass: 242.06132
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Melting Point: 86-89 °C
- Boiling Point: 444.7±37.0 °C(Predicted)
- PSA: 71.44
- pka: 2.62±0.10(Predicted)
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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